Cas no 2229110-12-5 ({1-(methylsulfanyl)methylcyclobutyl}methanol)

{1-(Methylsulfanyl)methylcyclobutyl}methanol is a cyclobutane derivative featuring a hydroxymethyl group and a methylsulfanylmethyl substituent. This compound is of interest in synthetic organic chemistry due to its functional group versatility, enabling further derivatization or incorporation into more complex structures. The presence of both hydroxyl and thioether moieties offers potential reactivity for nucleophilic or electrophilic transformations, making it a useful intermediate in pharmaceutical or agrochemical applications. Its cyclobutane core contributes to conformational rigidity, which may be advantageous in the design of bioactive molecules. The compound's stability and well-defined structure facilitate precise synthetic modifications, supporting its utility in research and development contexts.
{1-(methylsulfanyl)methylcyclobutyl}methanol structure
2229110-12-5 structure
Product Name:{1-(methylsulfanyl)methylcyclobutyl}methanol
CAS No:2229110-12-5
MF:C7H14OS
MW:146.250461101532
CID:6097978
PubChem ID:139383517
Update Time:2025-06-14

{1-(methylsulfanyl)methylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-(methylsulfanyl)methylcyclobutyl}methanol
    • 2229110-12-5
    • {1-[(methylsulfanyl)methyl]cyclobutyl}methanol
    • EN300-1768140
    • SCHEMBL21238296
    • Inchi: 1S/C7H14OS/c1-9-6-7(5-8)3-2-4-7/h8H,2-6H2,1H3
    • InChI Key: KONRQKWKYRODPX-UHFFFAOYSA-N
    • SMILES: S(C)CC1(CO)CCC1

Computed Properties

  • Exact Mass: 146.07653624g/mol
  • Monoisotopic Mass: 146.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 45.5Ų

{1-(methylsulfanyl)methylcyclobutyl}methanol Pricemore >>

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{1-(methylsulfanyl)methylcyclobutyl}methanol Related Literature

Additional information on {1-(methylsulfanyl)methylcyclobutyl}methanol

Recent Advances in the Study of 2229110-12-5 and {1-(methylsulfanyl)methylcyclobutyl}methanol in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 2229110-12-5 and its derivative, {1-(methylsulfanyl)methylcyclobutyl}methanol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 2229110-12-5 and its derivatives, including {1-(methylsulfanyl)methylcyclobutyl}methanol. These compounds exhibit unique structural features that make them promising candidates for medicinal chemistry. For instance, the presence of a methylsulfanyl group in {1-(methylsulfanyl)methylcyclobutyl}methanol has been shown to enhance its bioavailability and metabolic stability, which are critical factors in drug development. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structures and purity of these compounds.

In vitro and in vivo studies have demonstrated that 2229110-12-5 and {1-(methylsulfanyl)methylcyclobutyl}methanol possess notable biological activities. Preliminary data suggest that these compounds exhibit inhibitory effects on specific enzymes and receptors involved in various disease pathways. For example, {1-(methylsulfanyl)methylcyclobutyl}methanol has shown promise as a modulator of inflammatory responses, making it a potential candidate for the treatment of autoimmune diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders.

The mechanistic insights into the biological activities of these compounds have been elucidated through molecular docking and computational modeling studies. These approaches have revealed potential binding interactions with target proteins, providing a foundation for further structure-activity relationship (SAR) studies. Such findings are invaluable for optimizing the pharmacological profiles of these compounds and guiding the design of more potent and selective analogs.

Despite the promising results, several challenges remain in the development of 2229110-12-5 and {1-(methylsulfanyl)methylcyclobutyl}methanol as therapeutic agents. Issues such as scalability of synthesis, potential toxicity, and pharmacokinetic properties need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance these compounds toward clinical trials.

In conclusion, the latest research on 2229110-12-5 and {1-(methylsulfanyl)methylcyclobutyl}methanol underscores their potential as innovative tools in drug discovery. Their unique chemical structures and biological activities make them attractive candidates for further investigation. Continued research efforts will be crucial to fully unlock their therapeutic potential and translate these findings into clinical applications.

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